Cas no 1804785-43-0 (Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804785-43-0
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4838804
• Update Time: 2025-10-12

Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)8-7(19-11(12,13)14)5-6(2)9(15-8)17-3/h5H,4H2,1-3H3
• InChI Key： GWKQIZCRVDKPPR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C(N=C1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate

Research Briefing on Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1804785-43-0)

Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1804785-43-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and methoxy substituents, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in drug discovery, focusing on its role as a building block for novel inhibitors and modulators of biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and derivatization potential of Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate. The study highlighted its efficiency as a precursor for the development of kinase inhibitors, with a particular emphasis on its trifluoromethoxy group's ability to enhance binding affinity and metabolic stability. The compound's structural versatility was demonstrated through its incorporation into a series of pyridine-based scaffolds, yielding derivatives with promising activity against inflammatory and oncogenic targets.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel GABA_A receptor modulators. The trifluoromethoxy group was found to significantly influence the compound's pharmacokinetic properties, improving blood-brain barrier penetration and reducing off-target effects. This research underscores the compound's potential in central nervous system (CNS) drug development, particularly for disorders such as epilepsy and anxiety.

From a methodological perspective, recent advancements in the synthesis of Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate have focused on optimizing yield and purity. A 2023 Organic Process Research & Development study detailed a scalable, one-pot synthesis route employing palladium-catalyzed cross-coupling reactions, which reduced production costs and environmental impact. This innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, Ethyl 2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1804785-43-0) represents a valuable tool in modern drug discovery and agrochemical development. Its unique chemical properties and adaptability to diverse synthetic pathways make it a cornerstone for researchers aiming to design next-generation therapeutics. Future studies are likely to explore its applications in additional therapeutic areas, further solidifying its role in the chemical biology landscape.